Cas no 94199-71-0 (Hexanoic acid,6-[methyl(phenylsulfonyl)amino]-, sodium salt (1:1))

• Product name: Hexanoic acid,6-[methyl(phenylsulfonyl)amino]-, sodium salt (1:1)
• CAS No: 94199-71-0
• MF: C₁₃H₁₈NNaO₄S
• MW: 307.341093540192
• CID: 809735
• PubChem ID: 23662633

Hexanoic acid,6-[methyl(phenylsulfonyl)amino]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,6-[methyl(phenylsulfonyl)amino]-, sodium salt (1:1)
• sodium 6-[methyl(phenylsulphonyl)amino]hexanoate
• sodium,6-[benzenesulfonyl(methyl)amino]hexanoate
• DTXSID60240945
• 94199-71-0
• EINECS 303-445-1
• Sodium 6-(methyl(phenylsulphonyl)amino)hexanoate
• NS00093422

• Inchi： InChI=1S/C13H19NO4S.Na/c1-14(11-7-3-6-10-13(15)16)19(17,18)12-8-4-2-5-9-12;/h2,4-5,8-9H,3,6-7,10-11H2,1H3,(H,15,16);/q;+1/p-1
• InChI Key： UYNVFCVPMFZLSK-UHFFFAOYSA-M
• SMILES： CN(CCCCCC(=O)[O-])S(=O)(=O)C1=CC=CC=C1.[Na+]

Computed Properties

• Exact Mass: 307.08542351g/mol
• Monoisotopic Mass: 307.08542351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9Ų